Cas no 191664-09-2 (N-(cyclobutylmethyl)aniline)

N-(Cyclobutylmethyl)aniline is a secondary amine compound featuring an aniline moiety substituted with a cyclobutylmethyl group. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The cyclobutyl ring enhances rigidity, potentially influencing binding affinity in drug design, while the aniline group offers reactivity for further functionalization. Its balanced lipophilicity and moderate steric hindrance make it suitable for applications in catalysis, ligand design, and medicinal chemistry. The compound's stability under standard conditions ensures reliable handling and storage, supporting its use in diverse synthetic pathways.

N-(cyclobutylmethyl)aniline structure

Product Name:N-(cyclobutylmethyl)aniline

CAS No:191664-09-2

MF:C₁₁H₁₅N

MW:161.243502855301

CID:116058

PubChem ID:45076032

Update Time:2025-06-07

N-(cyclobutylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine,N-(cyclobutylmethyl)-
- N-(Cyclobutylmethyl)aniline
- AG-E-40008
- Benzenamine, N-(cyclobutylmethyl)- (9CI)
- CTK4E0765
- MolPort-004-747-261
- SureCN872221
- 191664-09-2
- Benzenamine, N-(cyclobutylmethyl)-
- DTXSID10663120
- CS-0230193
- Z685843986
- EN300-102682
- SB75945
- SCHEMBL872221
- AKOS003582960
- DB-431968
- N-(Cyclobutylmethyl)benzenamine
- N-(cyclobutylmethyl)aniline
- Inchi： 1S/C11H15N/c1-2-7-11(8-3-1)12-9-10-5-4-6-10/h1-3,7-8,10,12H,4-6,9H2
- InChI Key： NKLFLMIOOKWFHK-UHFFFAOYSA-N
- SMILES： N(C1C=CC=CC=1)CC1CCC1

Computed Properties

Exact Mass: 161.12055
Monoisotopic Mass: 161.12
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2
XLogP3: 3.2

Experimental Properties

PSA: 12.03

N-(cyclobutylmethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A619960-10mg	N-(cyclobutylmethyl)aniline	191664-09-2		10mg	$ 50.00	2022-06-07
TRC	A619960-50mg	N-(cyclobutylmethyl)aniline	191664-09-2		50mg	$ 160.00	2022-06-07
TRC	A619960-100mg	N-(cyclobutylmethyl)aniline	191664-09-2		100mg	$ 250.00	2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN1026-1G	N-(cyclobutylmethyl)aniline	191664-09-2	95%	1g	￥ 3,141.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN1026-5G	N-(cyclobutylmethyl)aniline	191664-09-2	95%	5g	￥ 9,398.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN1026-10G	N-(cyclobutylmethyl)aniline	191664-09-2	95%	10g	￥ 13,939.00	2023-04-14
Enamine	EN300-102682-0.05g	N-(cyclobutylmethyl)aniline	191664-09-2	95.0%	0.05g	$168.0	2025-02-21
Enamine	EN300-102682-0.1g	N-(cyclobutylmethyl)aniline	191664-09-2	95.0%	0.1g	$252.0	2025-02-21
Enamine	EN300-102682-0.25g	N-(cyclobutylmethyl)aniline	191664-09-2	95.0%	0.25g	$361.0	2025-02-21
Enamine	EN300-102682-0.5g	N-(cyclobutylmethyl)aniline	191664-09-2	95.0%	0.5g	$569.0	2025-02-21